Cas no 1378684-12-8 (2-Chloro-5-(2-methoxyethoxy)pyrazine)

• Product Name: 2-Chloro-5-(2-methoxyethoxy)pyrazine
• CAS No: 1378684-12-8
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 2194171
• Update Time: 2025-11-02

2-Chloro-5-(2-methoxyethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-methoxyethoxy)pyrazine

• Inchi： 1S/C7H9ClN2O2/c1-11-2-3-12-7-5-9-6(8)4-10-7/h4-5H,2-3H2,1H3
• InChI Key： NIPXYXQMCHZHQT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)OCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• XLogP3: 1.5
• Topological Polar Surface Area: 44.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-5-(2-methoxyethoxy)pyrazine

Recent Advances in the Application of 2-Chloro-5-(2-methoxyethoxy)pyrazine (CAS: 1378684-12-8) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-(2-methoxyethoxy)pyrazine (CAS: 1378684-12-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazine core functionalized with a chloro group and a methoxyethoxy side chain, has been explored for its potential as a building block in drug discovery, particularly in the synthesis of kinase inhibitors and other bioactive molecules. Recent studies have highlighted its role in modulating protein-protein interactions and its utility in the development of novel therapeutic agents.

One of the key areas of research involving 2-Chloro-5-(2-methoxyethoxy)pyrazine is its incorporation into small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The unique electronic and steric properties of this compound make it an attractive scaffold for designing selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, a key signaling cascade in oncology.

In addition to its applications in kinase inhibitor development, 2-Chloro-5-(2-methoxyethoxy)pyrazine has also been investigated for its potential in medicinal chemistry and chemical biology. Recent work has focused on its use as a versatile intermediate in the synthesis of complex heterocyclic systems. A 2022 publication in Organic Letters detailed a novel synthetic route utilizing this compound to access pyrazine-based pharmacophores with enhanced bioavailability and metabolic stability. These advancements underscore the compound's utility in addressing challenges related to drug-like properties and pharmacokinetics.

Furthermore, the compound's role in fragment-based drug discovery (FBDD) has been explored. FBDD relies on the identification of small, low-molecular-weight fragments that can bind weakly but specifically to biological targets, which are then optimized into high-affinity ligands. The structural features of 2-Chloro-5-(2-methoxyethoxy)pyrazine, including its ability to form hydrogen bonds and engage in hydrophobic interactions, make it a promising fragment for targeting challenging protein surfaces. A 2023 study in ACS Chemical Biology reported its successful application in the discovery of allosteric modulators for G protein-coupled receptors (GPCRs), a major class of drug targets.

Recent advancements in synthetic methodologies have also facilitated the efficient production and modification of 2-Chloro-5-(2-methoxyethoxy)pyrazine. For example, a 2023 paper in Chemical Communications described a scalable and environmentally friendly synthesis route using catalytic C-H activation, which significantly reduces the need for hazardous reagents and improves overall yield. These developments are critical for enabling large-scale production and further exploration of the compound's applications in drug discovery and development.

In conclusion, 2-Chloro-5-(2-methoxyethoxy)pyrazine (CAS: 1378684-12-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a building block for kinase inhibitors, its role in fragment-based drug discovery, and the development of innovative synthetic routes highlight its importance in advancing therapeutic innovation. Future research is expected to further elucidate its potential in targeting undruggable proteins and expanding its applications in precision medicine.